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Compound of Interest

Compound Name: N2,N2-Dimethylguanosine

Cat. No.: B016709 Get Quote

Essential Safety and Handling Guide for N2,N2-
Dimethylguanosine
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling N2,N2-Dimethylguanosine. It offers

procedural guidance on safe handling, appropriate personal protective equipment (PPE), and

disposal methods to ensure laboratory safety and compliance.

Hazard Identification and Classification
N2,N2-Dimethylguanosine is classified as a hazardous substance. The following table

summarizes its hazard classifications according to the Globally Harmonized System (GHS).[1]

[2]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

Personal Protective Equipment (PPE) Workflow
Proper selection and use of PPE are critical to minimize exposure risks. The following workflow

outlines the decision-making process for selecting appropriate PPE when handling N2,N2-
Dimethylguanosine.
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PPE Selection Workflow for N2,N2-Dimethylguanosine

Hazard Assessment

PPE Selection

Handling Procedure

Start: Handling
N2,N2-Dimethylguanosine

Identify Hazards:
- Skin Irritant
- Eye Irritant

- Respiratory Irritant
- Harmful if Swallowed

Work in a well-ventilated area
(e.g., fume hood)

Mitigate Inhalation Risk

Wear a lab coat
and closed-toe shoes

Wear chemical-resistant gloves
(e.g., nitrile)

Wear safety glasses
with side shields or goggles

If dust/aerosol generation is likely,
use a respirator (e.g., N95)

Assess Inhalation Risk

Follow safe handling procedures

Click to download full resolution via product page

Caption: PPE selection workflow for handling N2,N2-Dimethylguanosine.
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Experimental Protocols: Safe Handling and Disposal
Handling Procedures:

Ventilation: Always handle N2,N2-Dimethylguanosine in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation of dust or aerosols.[1][2]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1][2] Avoid creating dust.

[2]

Personal Hygiene: Wash hands thoroughly after handling the substance.[1] Do not eat, drink,

or smoke in the work area.[1]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles.[2] A face shield may be necessary for tasks with a high splash risk.[3][4]

Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile gloves).[1][2][3]

Ensure gloves are compatible with the substance and any solvents being used.

Respiratory Protection: If working outside a fume hood or if dust/aerosol formation is likely,

use a NIOSH/MSHA or European Standard EN 149 approved respirator.[5][3]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen or artificial

respiration. Seek immediate medical attention.[1][2]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water.[1][2] Consult a physician if irritation persists.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician or poison

control center immediately.[1][2]
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Spill and Accidental Release Measures:

Evacuate: Evacuate personnel from the immediate area.[5]

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away

from drains and water courses.[1]

Cleanup:

Wear full personal protective equipment.[1]

For solid spills, carefully sweep or scoop up the material, avoiding dust generation.

For solutions, absorb with an inert, non-combustible material (e.g., diatomite, universal

binders).[1]

Collect the spilled material in a suitable, labeled container for disposal.[5]

Decontaminate the spill area and equipment by scrubbing with a suitable solvent like

alcohol.[1]

Storage and Disposal Plan:

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] Keep

locked up.[1] For solutions, storage at -80°C for 6 months or -20°C for 1 month (protected

from light) is recommended.[6]

Disposal: Dispose of the substance and its container in accordance with all applicable local,

state, and federal regulations.[1] Do not allow the chemical to enter drains.[2] Contact a

licensed professional waste disposal service to dispose of this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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